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Compound of Interest

Compound Name: 1-Chloropentan-2-one

Cat. No.: B1354079

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 1-
Chloropentan-2-one, a chemical demanding careful handling due to its hazardous properties.
Adherence to these procedures is critical for ensuring laboratory safety and regulatory
compliance.

Immediate Safety and Hazard Information

1-Chloropentan-2-one is classified with the following hazards according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS)[1]:

o Skin Irritation: Causes skin irritation.
o Eye Irritation: Causes serious eye irritation.
o Respiratory Irritation: May cause respiratory irritation.

Personal Protective Equipment (PPE): Before handling 1-Chloropentan-2-one, ensure the
following PPE is worn:

e Chemical-resistant gloves (e.qg., nitrile rubber).

o Safety goggles or a face shield.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1354079?utm_src=pdf-interest
https://www.benchchem.com/product/b1354079?utm_src=pdf-body
https://www.benchchem.com/product/b1354079?utm_src=pdf-body
https://www.benchchem.com/product/b1354079?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloropentan-2-one
https://www.benchchem.com/product/b1354079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Alaboratory coat.

e Work in a well-ventilated area, preferably a chemical fume hood.

Regulatory Framework for Disposal

The disposal of 1-Chloropentan-2-one is governed by the Resource Conservation and
Recovery Act (RCRA), which outlines a "cradle-to-grave” management system for hazardous
waste. As a halogenated organic compound, 1-Chloropentan-2-one waste must be
segregated and treated as hazardous waste.

Hazardous Waste Classification:

While not explicitly listed by name, 1-Chloropentan-2-one falls under the category of
halogenated organic compounds. Depending on its use, it may be classified under the following
EPA hazardous waste codes:

Waste Code Description

Spent halogenated solvents used in degreasing
F001/F002 o
or other solvent applications.

F024 Wastes from the production of chlorinated
aliphatic hydrocarbons.[2][3]

Consult your institution's Environmental Health and Safety (EHS) department for definitive
classification based on your specific process generating the waste.

Step-by-Step Disposal Procedure

Step 1: Waste Segregation
Proper segregation is the most critical step to ensure safe and compliant disposal.

» Do not mix 1-Chloropentan-2-one waste with non-halogenated organic waste. Halogenated
waste streams require specific disposal methods, and mixing can increase disposal costs
and create chemical hazards.[4][5][6]
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e Do not dispose of 1-Chloropentan-2-one down the sink or in regular trash.

o Keep 1-Chloropentan-2-one waste separate from strong acids, bases, and oxidizing agents
to prevent potentially violent reactions.

Step 2: Container Selection and Labeling

o Container: Use a designated, leak-proof, and chemically compatible container for
halogenated waste. A high-density polyethylene (HDPE) container is a suitable option. The
container must have a secure screw-top cap.

o Labeling: Clearly label the waste container with the following information:

The words "HAZARDOUS WASTE"

[¢]

[¢]

The full chemical name: "1-Chloropentan-2-one"

[e]

The specific hazards: "Irritant”

o

The accumulation start date (the date the first drop of waste is added to the container).

[¢]

The name and contact information of the generating researcher or laboratory.

Step 3: Waste Accumulation and Storage

Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory where it was generated.

The SAA should be in a secondary containment bin to prevent the spread of potential spills.

Keep the waste container closed at all times, except when adding waste.

Do not accumulate more than 55 gallons of hazardous waste in the SAA.
Step 4: Arranging for Disposal

e Once the container is full or the accumulation time limit set by your institution is approaching,
contact your EHS department to arrange for a waste pickup.
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e Provide the EHS department with a complete and accurate description of the waste.

Spill and Emergency Procedures
e Small Spills:

o

Alert personnel in the immediate area.

[¢]

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.qg.,
vermiculite, sand, or commercial sorbent pads).

[¢]

Carefully collect the absorbent material and place it in a sealed, labeled container for
hazardous waste disposal.

[¢]

Clean the spill area with soap and water.
o Large Spills:

Evacuate the immediate area.

[e]

o

Contact your institution's emergency response team and EHS department.

[¢]

Prevent entry into the area until it has been deemed safe by trained personnel.

Disposal Workflow for 1-Chloropentan-2-one

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1354079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

1-Chloropentan-2-one Disposal Workflow
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Caption: Disposal workflow for 1-Chloropentan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 1-Chloropentan-2-one: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1354079#1-chloropentan-2-one-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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